Cas no 20848-59-3 (9H-Xanthen-9-one,1-hydroxy-3,4,7-trimethoxy-)

9H-Xanthen-9-one,1-hydroxy-3,4,7-trimethoxy- structure

20848-59-3 structure

Product Name:9H-Xanthen-9-one,1-hydroxy-3,4,7-trimethoxy-

CAS No:20848-59-3

Molecular Formula:C₁₆H₁₄O₆

Molecular Weight:302.27876

CID:253309

PubChem ID:72944463

9H-Xanthen-9-one,1-hydroxy-3,4,7-trimethoxy- Properties

Names and Identifiers

- 9H-Xanthen-9-one,1-hydroxy-3,4,7-trimethoxy-
- 1-Hydroxy-3,4,7-trimethoxy-9H-xanthen-9-one
- LogP
- 1-HYDROXY-3,4,5-TRIMETHOXYXANTHEN-9-ONE
- 9H-Xanthen-9-one, 1-hydroxy-3,4,5-trimethoxy-
- 20848-59-3
- 23251-63-0
- 1-hydroxy-3,4,5-trimethoxyxanthone
- +Expand
- InChIKey： CRKCWCHNFLHTJY-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H14O6/c1-19-8-4-5-11-9(6-8)14(18)13-10(17)7-12(20-2)15(21-3)16(13)22-11/h4-7,17H,1-3H3
- SMILES： OC1C2=C(OC3C(C2=O)=CC(OC)=CC=3)C(OC)=C(OC)C=1

Computed Properties

Exact Mass: 302.07902
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 3
Monoisotopic Mass: 302.07903816g/mol
Heavy Atom Count: 22
Complexity: 413
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.1
Topological Polar Surface Area: 74.2Å²

Experimental Properties

PSA: 74.22

9H-Xanthen-9-one,1-hydroxy-3,4,7-trimethoxy- Related Literature

1. Gold(i)-doped films: new routes for efficient room temperature phosphorescent materials†

Araceli de Aquino,Khai-Nghi Truong,Kari Rissanen,Yongsik Jung,Hyeonho Choi,João Carlos Lima Dalton Trans., 2021,50, 3806-3815
2. The nature and sources of laser induced isotopic fractionation in laser ablation-multicollector-inductively coupled plasma-mass spectrometry

Detlef Günther J. Anal. At. Spectrom., 2003,18, 205-212
3. Determination of halofuginone hydrobromide in medicated animal feeds

Analyst, 1983,108, 1252-1256
4. Synthesis and characterization of micrometre-sized, polypyrrole-coated polystyrene latexes

J. Mater. Chem., 1997,7, 1339-1347
5. Dinuclear manganese alkoxide complexes as catalysts for C–N bond cleavage of simple tertiary N,N-dialkylamides to give esters†

Haruki Nagae,Takahiro Hirai,Daiki Kato,Shusei Soma,Shin-ya Akebi,Kazushi Mashima Chem. Sci., 2019,10, 2860-2868
6. Glucoraphaninhydrolysis by microbiota in the rat cecum results in sulforaphane absorption

Ren-Hau Lai Food Funct., 2010,1, 161-166
7. Towards white light emission from a hybrid thin film of a self-assembled ternary samarium(iii) complex†

Rashid Ilmi,Sevgi Kansız,Nawal K. Al-Rasbi,Necmi Dege,Paul R. Raithby,Muhammad S. Khan New J. Chem., 2020,44, 5673-5683
8. An acoustofluidic device for efficient mixing over a wide range of flow rates†

Hunter Bachman,Chuyi Chen,Joseph Rufo,Shuaiguo Zhao,Shujie Yang,Zhenhua Tian,Nitesh Nama,Po-Hsun Huang,Tony Jun Huang Lab Chip, 2020,20, 1238-1248
9. Back cover

Chem. Sci., 2020,11, 603-604
10. Packing density of HS(CH2)nCOOH self-assembled monolayers†

A. W. Snow,G. G. Jernigan,M. G. Ancona Analyst, 2011,136, 4935-4949

Related Categories

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